Cas no 338965-17-6 (5-(2-Fluorobenzyl)-2,4,6-pyrimidinetriamine)

• Product Name: 5-(2-Fluorobenzyl)-2,4,6-pyrimidinetriamine
• CAS No: 338965-17-6
• MDL: MFCD00231636
• CID: 4648132
• Update Time: 2025-05-22

5-(2-Fluorobenzyl)-2,4,6-pyrimidinetriamine Chemical and Physical Properties

Names and Identifiers

• 5-(2-Fluorobenzyl)-2,4,6-pyrimidinetriamine

• MDL： MFCD00231636

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 5-(2-Fluorobenzyl)-2,4,6-pyrimidinetriamine

5-(2-Fluorobenzyl)-2,4,6-pyrimidinetriamine

5-(2-Fluorobenzyl)-2,4,6-pyrimidinetriamine is a highly specialized organic compound with the CAS number 338965-17-6. This compound belongs to the class of pyrimidine derivatives, which are widely studied in various fields of chemistry and biology due to their unique structural and functional properties. The molecule consists of a pyrimidine ring system substituted with a 2-fluorobenzyl group at the 5-position and amino groups at the 2, 4, and 6 positions. This combination of functional groups makes it a versatile compound with potential applications in drug design, material science, and catalysis.

The synthesis of 5-(2-Fluorobenzyl)-2,4,6-pyrimidinetriamine involves a series of well-established organic reactions. The starting material is typically a pyrimidine derivative with amino groups at specific positions. The introduction of the 2-fluorobenzyl group is achieved through nucleophilic aromatic substitution or coupling reactions under controlled conditions. The synthesis process requires precise control over reaction conditions to ensure high yield and purity of the final product. Recent advancements in catalytic methods and green chemistry have further enhanced the efficiency and sustainability of this synthesis pathway.

One of the most intriguing aspects of 5-(2-Fluorobenzyl)-2,4,6-pyrimidinetriamine is its ability to act as a ligand in coordination chemistry. The amino groups on the pyrimidine ring can coordinate with metal ions such as copper(II), iron(III), and zinc(II), forming stable metal complexes. These complexes have been extensively studied for their potential applications in catalysis and sensing. For instance, recent research has demonstrated that copper complexes derived from this compound exhibit excellent catalytic activity in oxidation reactions, making them promising candidates for industrial applications.

In addition to its role as a ligand, 5-(2-Fluorobenzyl)-2,4,6-pyrimidinetriamine has shown significant promise in drug design. The pyrimidine ring system is known for its ability to interact with biological targets such as enzymes and receptors. The substitution pattern of this compound allows for fine-tuning of its pharmacokinetic properties, making it a valuable lead compound in medicinal chemistry. Recent studies have explored its potential as an inhibitor of kinases and other enzymes involved in disease pathways.

The physical and chemical properties of 5-(2-Fluorobenzyl)-2,4,6-pyrimidinetriamine have been thoroughly characterized using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided insights into its molecular structure, stability under various conditions, and solubility profiles. Understanding these properties is crucial for optimizing its use in practical applications.

From an environmental perspective, 5-(2-Fluorobenzyl)-2,4,6-pyrimidinetriamine exhibits favorable biodegradation characteristics under aerobic conditions. This makes it an eco-friendly choice for applications where sustainability is a key consideration. Furthermore, its low toxicity profile has been confirmed through acute toxicity tests on aquatic organisms.

In conclusion,5-(2-Fluorobenzyl)-2,4,6-pyrimidinetriamine (CAS No: 338965-17-6) stands out as a versatile and promising compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as a ligand in coordination chemistry or a lead compound in drug design while maintaining eco-friendly properties that align with modern sustainability goals.